Cas no 884504-87-4 (5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid)
![5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/885000/884504-87-4x500.png)
884504-87-4 structure
Product Name:5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
CAS No:884504-87-4
MF:C6H7N3O2
MW:153.138680696487
MDL:MFCD05864576
CID:710524
PubChem ID:592621
Update Time:2025-04-19
5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
- 5H-Pyrrolo[2,1-c]-1,2,4-triazole-3-carboxylicacid, 6,7-dihydro-
- CHEMBRDG-BB 4002236
- 5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid
- UOWJJYRMEMYUMS-UHFFFAOYSA-N
- 884504-87-4
- AT12356
- EN300-109194
- MFCD05864576
- SCHEMBL15288081
- LS-01624
- FT-0679010
- AKOS005171233
- CS-0271503
- 6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, AldrichCPR
- DTXSID30343836
- 6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylicacid
- ALBB-004330
- STK503112
- DB-031950
-
- MDL： MFCD05864576
- Inchi： 1S/C6H7N3O2/c10-6(11)5-8-7-4-2-1-3-9(4)5/h1-3H2,(H,10,11)
- InChI Key： UOWJJYRMEMYUMS-UHFFFAOYSA-N
- SMILES： OC(C1=NN=C2CCCN21)=O
Computed Properties
- Exact Mass: 153.05400
- Monoisotopic Mass: 153.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.76
- Boiling Point: 431.6°C at 760 mmHg
- Flash Point: 214.8°C
- Refractive Index: 1.793
- PSA: 68.01000
- LogP: -0.07750
5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007055-1g |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 95% | 1g |
$821.94 | 2023-08-31 | |
| TRC | B427125-10mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B427125-50mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B427125-100mg |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 100mg |
$ 135.00 | 2022-06-07 | ||
| abcr | AB215200-500 mg |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid; 95% |
884504-87-4 | 500MG |
€373.00 | 2022-06-11 | ||
| abcr | AB215200-1 g |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid, 95%; . |
884504-87-4 | 95% | 1g |
€425.00 | 2022-09-01 | |
| abcr | AB215200-5 g |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid; 95% |
884504-87-4 | 5g |
€1,242.00 | 2022-06-11 | ||
| Chemenu | CM115323-1g |
6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1234199-1g |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 95% | 1g |
$400 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1234199-5g |
6,7-Dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid |
884504-87-4 | 95% | 5g |
$1560 | 2024-06-07 |
5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
884504-87-4 (5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazole-3-carboxylic acid) Related Products
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- 1259056-53-5({5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}methanol)
- 1707672-80-7(Methyl 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate)
- 944906-73-4(5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)
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- 1493235-24-7(5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridine-3-carbaldehyde)
- 1343938-27-1(Ethyl 6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine-3-carboxylate)
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